methyl 4-bromoquinoline-7-carboxylate
Overview
Description
Methyl 4-bromoquinoline-7-carboxylate is a chemical compound with the molecular formula C11H8BrNO2 . It has a molecular weight of 266.09 . It is a solid substance that is stored in a dry, sealed environment, preferably in a freezer under -20°C .
Synthesis Analysis
The synthesis of quinoline derivatives, including methyl 4-bromoquinoline-7-carboxylate, has been a subject of interest in various fields of research and industry. There are numerous synthesis protocols reported in the literature for the construction of this scaffold . For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known classical synthesis protocols used for the construction of the principal quinoline scaffold . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
The molecular structure of methyl 4-bromoquinoline-7-carboxylate is characterized by a double-ring structure containing a benzene ring fused with a pyridine moiety . The InChI code for this compound is 1S/C11H8BrNO2/c1-15-11(14)9-4-5-13-10-6-7(12)2-3-8(9)10/h2-6H,1H3 .Chemical Reactions Analysis
Quinoline and its derivatives have been reported to harbor vast therapeutic potential . Various articles report syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities . The synthesis of 2-methylquinoline and its derivatives, which have shown substantial biological activities, has been reported .Physical And Chemical Properties Analysis
Methyl 4-bromoquinoline-7-carboxylate is a solid substance with a molecular weight of 266.09 . It is stored in a dry, sealed environment, preferably in a freezer under -20°C .Scientific Research Applications
Synthesis and Use as Fluorescent Brightening Agents
Methyl 4-bromoquinoline-7-carboxylate has been utilized in the synthesis of various quinoline derivatives. For instance, 2-aryl-6-bromoquinolines, a type of quinoline derivative, have been synthesized and evaluated for their potential as fluorescent brightening agents. These compounds were derived from a reaction involving bromoisatin and aryl methyl ketones, further processed to yield aminoazo dyes and triazoloquinoline derivatives, which showed potential as brightening agents (Rangnekar & Shenoy, 1987).
Photolabile Protecting Group for Biological Studies
Methyl 4-bromoquinoline-7-carboxylate derivatives, specifically brominated hydroxyquinolines, have been developed as photolabile protecting groups for carboxylic acids. These compounds show greater single photon quantum efficiency than some other photolabile groups and are sensitive to multiphoton-induced photolysis, making them useful in biological experiments (Fedoryak & Dore, 2002).
Synthesis of Quinoline Inhibitors
Methyl 4-bromoquinoline-7-carboxylate is also key in synthesizing specific quinoline inhibitors. An example is the synthesis of a compound used in PI3K/mTOR inhibitors, highlighting its role in the development of medicinal compounds (Lei et al., 2015).
Structural Studies and Analysis
The structure of various quinoline derivatives, including those related to methyl 4-bromoquinoline-7-carboxylate, has been extensively studied. These studies involve spectroscopic methods, crystallographic techniques, and computational analysis, providing valuable insights into the molecular structure and behavior of these compounds (Mphahlele et al., 2002).
Antibacterial Activities
Some quinoline derivatives synthesized from methyl 4-bromoquinoline-7-carboxylate have demonstrated potent antibacterial activity against both gram-positive and gram-negative bacteria, including difficult-to-treat strains like Pseudomonas aeruginosa. This highlights the potential of these compounds in developing new antibacterial agents (Miyamoto et al., 1990).
Safety and Hazards
Future Directions
The future directions for research on methyl 4-bromoquinoline-7-carboxylate could involve exploring its therapeutic potential further, given the interest in quinoline derivatives in medicinal chemistry . Additionally, the development of more efficient and environmentally friendly synthesis methods could also be a focus .
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 4-bromoquinoline-7-carboxylate can be achieved through a multi-step process involving the bromination of quinoline, followed by carboxylation and esterification reactions.", "Starting Materials": [ "Quinoline", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Methanol", "Sulfuric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Bromination of quinoline using bromine and sulfuric acid to yield 4-bromoquinoline", "Step 2: Carboxylation of 4-bromoquinoline using carbon dioxide and sodium hydroxide to yield 4-bromoquinoline-7-carboxylic acid", "Step 3: Esterification of 4-bromoquinoline-7-carboxylic acid with methanol and sulfuric acid to yield methyl 4-bromoquinoline-7-carboxylate", "Step 4: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with a suitable solvent" ] } | |
CAS RN |
1824048-33-0 |
Product Name |
methyl 4-bromoquinoline-7-carboxylate |
Molecular Formula |
C11H8BrNO2 |
Molecular Weight |
266.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
